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Compound of Interest

Compound Name: Oxapium iodide

Cat. No.: B1203889 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Oxapium iodide, a quaternary ammonium

antispasmodic agent. While a specific Safety Data Sheet (SDS) for Oxapium iodide is not

readily available in public domains, this document synthesizes procedural steps based on the

known properties of its constituent chemical classes: quaternary ammonium compounds and

iodide salts.

Chemical and Physical Properties
A summary of the known quantitative data for Oxapium iodide is presented below. This

information is crucial for understanding its behavior and potential hazards.
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Property Value Source

Chemical Formula C₂₂H₃₄INO₂ [1][2]

Molar Mass 471.42 g/mol [1]

Appearance White, crystalline powder [3]

Solubility

Soluble in acetonitrile,

methanol, and ethanol (95);

slightly soluble in water, acetic

anhydride, and acetic acid

(100); practically insoluble in

diethyl ether.

[3]

Purity
When dried, contains not less

than 98.5% of C₂₂H₃₄INO₂.
[3]

Loss on Drying
Not more than 0.5% (1 g,

105°C, 4 hours).
[3]

Residue on Ignition Not more than 0.10% (1 g). [3]

Health and Safety Considerations
Oxapium iodide is moderately toxic by ingestion and is a poison by subcutaneous,

intravenous, and intraperitoneal routes.[2] When heated to decomposition, it emits toxic fumes

of nitrogen oxides (NOx) and iodide.[2] As an anticholinergic agent, it can cause side effects

such as dry mouth, blurred vision, and urinary retention.[4]

Proper Disposal Procedures
Given the absence of a specific SDS for Oxapium iodide, the following disposal procedures

are recommended based on general principles for handling quaternary ammonium compounds

and iodide salts. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with local, state, and

federal regulations.

Step 1: Personal Protective Equipment (PPE)
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Before handling Oxapium iodide for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid Oxapium iodide waste in a clearly labeled, sealed container. The

label should include the chemical name ("Oxapium iodide"), the appropriate hazard

warnings (e.g., "Toxic," "Irritant"), and the date.

Liquid Waste: Solutions containing Oxapium iodide should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your EHS department.

Step 3: Storage Pending Disposal

Store the sealed waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

Step 4: Final Disposal

Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department.

Professional Disposal: Chemical waste should be disposed of by a licensed chemical

disposal agency in accordance with all local, regional, and national regulations.[6] Never

dispose of Oxapium iodide down the drain or in the regular trash.

Experimental Protocols
No specific experimental protocols for the disposal or neutralization of Oxapium iodide were

found in the available literature. The recommended procedure is to treat it as a hazardous

chemical waste and follow institutional and regulatory guidelines for disposal.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Oxapium
iodide.

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Label and Seal Waste Containers

Step 4: Store in a Secure, Ventilated Area

Step 5: Contact Institutional EHS for Pickup

Step 6: Professional Disposal by Licensed Agency

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Oxapium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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